Cas no 860193-81-3 (6-ETHYLQUINOLIN-5-AMINE)

• Product Name: 6-ETHYLQUINOLIN-5-AMINE
• CAS No: 860193-81-3
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 4661026
• PubChem ID: 119093472
• Update Time: 2025-10-29

6-ETHYLQUINOLIN-5-AMINE Chemical and Physical Properties

Names and Identifiers

• 5-Quinolinamine, 6-ethyl-
• 6-ETHYLQUINOLIN-5-AMINE

• Inchi： 1S/C11H12N2/c1-2-8-5-6-10-9(11(8)12)4-3-7-13-10/h3-7H,2,12H2,1H3
• InChI Key： FBDWMJWOBXUIIN-UHFFFAOYSA-N
• SMILES： N1C2C(=C(N)C(CC)=CC=2)C=CC=1

Additional information on 6-ETHYLQUINOLIN-5-AMINE

Introduction to 6-ETHYLQUINOLIN-5-AMINE (CAS No. 860193-81-3)

6-ETHYLQUINOLIN-5-AMINE, identified by the Chemical Abstracts Service Number (CAS No.) 860193-81-3, is a significant heterocyclic organic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoline family, a class of molecules known for their diverse biological activities and therapeutic potential. The structural features of 6-ethylquinolin-5-amine, particularly its amine functional group and ethyl substituent, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery and development.

The quinoline scaffold has a long history in medicinal chemistry, with several well-known drugs derived from this core structure. For instance, chloroquine, an antimalarial agent, and quinine, another antimalarial drug, are classic examples of quinoline derivatives. The introduction of an ethyl group at the 6-position and an amine group at the 5-position in 6-ethylquinolin-5-amine modifies its electronic and steric properties, potentially enhancing its interaction with biological targets. This modification opens up new avenues for exploring its pharmacological effects.

In recent years, there has been a growing interest in quinoline derivatives as potential candidates for treating various diseases, including cancer, infectious diseases, and inflammatory disorders. The amine group in 6-ethylquinolin-5-amine can serve as a hydrogen bond acceptor or donor, facilitating interactions with proteins and nucleic acids. Additionally, the ethyl substituent can influence the compound's solubility and metabolic stability, making it more suitable for therapeutic applications.

One of the most promising applications of 6-ethylquinolin-5-amine is in oncology research. Quinoline derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. Studies have indicated that 6-ethylquinolin-5-amine can exhibit inhibitory effects on certain kinases by binding to their active sites. This property makes it a potential lead compound for developing novel anticancer agents. Furthermore, the compound's ability to cross the blood-brain barrier suggests that it may also have applications in treating neurological disorders.

Another area where 6-ethylquinolin-5-amine shows promise is in the treatment of infectious diseases. Quinoline derivatives have been used historically to combat malaria and other parasitic infections. The structural modifications in 6-ethylquinolin-5-amine may enhance its efficacy against resistant strains of parasites by improving binding affinity or reducing metabolic degradation. Research is ongoing to explore its potential as a novel therapeutic agent against malaria and other infectious diseases caused by protozoa.

The synthesis of 6-ethylquinolin-5-amine involves multi-step organic reactions that typically start from readily available quinoline precursors. The introduction of the ethyl group at the 6-position can be achieved through alkylation reactions, while the amine group at the 5-position is often introduced via reduction or substitution reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to improve yield and selectivity in the synthesis process.

In conclusion, 6-ethylquinolin-5-amino (CAS No. 860193-81) is a versatile quinoline derivative with significant potential in pharmaceutical applications. Its unique structural features make it a valuable scaffold for developing drugs targeting various diseases, including cancer and infectious diseases. Ongoing research continues to uncover new therapeutic possibilities for this compound, underscoring its importance in modern medicinal chemistry.